CTPB

• CAS No.: 586976-24-1
• Product Name: CTPB
• Molecular Formula: C31H43ClF3NO2
• Molecular Weight: 554.1 g/mol
• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-ethoxy-6-pentadecylbenzamide
• Standard InChI: InChI=1S/C31H43ClF3NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-24-19-17-20-28(38-4-2)29(24)30(37)36-25-21-22-27(32)26(23-25)31(33,34)35/h17,19-23H,3-16,18H2,1-2H3,(H,36,37)
• Standard InChIKey: OYBMVMAXKOGYDC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)OCC)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Canonical SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)OCC)C(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Appearance: Solid powder
• Description: CTPB is a benzamide obtained by formal condensation of the carboxy group of 2-ethoxy-6-pentadecylbenzoic acid with one of the amino groups of 4-chloro-3-(trifluoromethyl)aniline. It has a role as a histone acetyltransferase activator. It is a member of benzamides, an aromatic ether, a member of monochlorobenzenes and an organofluorine compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CTPB
• Reference: 1: Zhao N, Ren C, Li H, Li Y, Liu S, Li Z. Selective Ring-Opening Polymerization of Non-Strained γ-Butyrolactone Catalyzed by A Cyclic Trimeric Phosphazene Base. Angew Chem Int Ed Engl. 2017 Oct 9;56(42):12987-12990. doi: 10.1002/anie.201707122. Epub 2017 Sep 13. PubMed PMID: 28834073.; 2: Hegarty SV, O'Leary E, Solger F, Stanicka J, Sullivan AM, O'Keeffe GW. A Small Molecule Activator of p300/CBP Histone Acetyltransferase Promotes Survival and Neurite Growth in a Cellular Model of Parkinson's Disease. Neurotox Res. 2016 Oct;30(3):510-20. doi: 10.1007/s12640-016-9636-2. Epub 2016 Jun 2. PubMed PMID: 27256286.; 3: Knapp GS, Lyubetskaya A, Peterson MW, Gomes AL, Ma Z, Galagan JE, McDonough KA. Role of intragenic binding of cAMP responsive protein (CRP) in regulation of the succinate dehydrogenase genes Rv0249c-Rv0247c in TB complex mycobacteria. Nucleic Acids Res. 2015 Jun 23;43(11):5377-93. doi: 10.1093/nar/gkv420. Epub 2015 May 4. PubMed PMID: 25940627; PubMed Central PMCID: PMC4477654.; 4: Wang Y, Haitjema CH, Fuqua C. The Ctp type IVb pilus locus of Agrobacterium tumefaciens directs formation of the common pili and contributes to reversible surface attachment. J Bacteriol. 2014 Aug 15;196(16):2979-88. doi: 10.1128/JB.01670-14. Epub 2014 Jun 9. PubMed PMID: 24914181; PubMed Central PMCID: PMC4135632.; 5: Guo A, Wang F, Lin W, Xu X, Tang T, Shen Y, Guo S. Evaluation of antibacterial activity of N-phosphonium chitosan as a novel polymeric antibacterial agent. Int J Biol Macromol. 2014 Jun;67:163-71. doi: 10.1016/j.ijbiomac.2014.03.024. Epub 2014 Mar 25. PubMed PMID: 24680902.; 6: Mastny M, Heuck A, Kurzbauer R, Heiduk A, Boisguerin P, Volkmer R, Ehrmann M, Rodrigues CD, Rudner DZ, Clausen T. CtpB assembles a gated protease tunnel regulating cell-cell signaling during spore formation in Bacillus subtilis. Cell. 2013 Oct 24;155(3):647-58. doi: 10.1016/j.cell.2013.09.050. Epub 2013 Oct 24. PubMed PMID: 24243021; PubMed Central PMCID: PMC3808539.; 7: Devipriya B, Kumaradhas P. Charge density distribution and the electrostatic moments of CTPB in the active site of p300 enzyme: a DFT and charge density study. J Theor Biol. 2013 Oct 21;335:119-29. doi: 10.1016/j.jtbi.2013.06.001. Epub 2013 Jun 13. PubMed PMID: 23770402.; 8: Devipriya B, Parameswari AR, Rajalakshmi G, Palvannan T, Kumaradhas P. Exploring the binding affinities of p300 enzyme activators CTPB and CTB using docking method. Indian J Biochem Biophys. 2010 Dec;47(6):364-9. PubMed PMID: 21355420.; 9: Souto JA, Benedetti R, Otto K, Miceli M, Alvarez R, Altucci L, de Lera AR. New anacardic acid-inspired benzamides: histone lysine acetyltransferase activators. ChemMedChem. 2010 Sep 3;5(9):1530-40. doi: 10.1002/cmdc.201000158. PubMed PMID: 20683922.; 10: Selvi BR, Jagadeesan D, Suma BS, Nagashankar G, Arif M, Balasubramanyam K, Eswaramoorthy M, Kundu TK. Intrinsically fluorescent carbon nanospheres as a nuclear targeting vector: delivery of membrane-impermeable molecule to modulate gene expression in vivo. Nano Lett. 2008 Oct;8(10):3182-8. doi: 10.1021/nl801503m. Epub 2008 Sep 19. PubMed PMID: 18800851.; 11: Souto JA, Conte M, Alvarez R, Nebbioso A, Carafa V, Altucci L, de Lera AR. Synthesis of benzamides related to anacardic acid and their histone acetyltransferase (HAT) inhibitory activities. ChemMedChem. 2008 Sep;3(9):1435-42. doi: 10.1002/cmdc.200800096. PubMed PMID: 18537201.; 12: Campo N, Rudner DZ. SpoIVB and CtpB are both forespore signals in the activation of the sporulation transcription factor sigmaK in Bacillus subtilis. J Bacteriol. 2007 Aug;189(16):6021-7. Epub 2007 Jun 8. PubMed PMID: 17557826; PubMed Central PMCID: PMC1952037.; 13: Mantelingu K, Kishore AH, Balasubramanyam K, Kumar GV, Altaf M, Swamy SN, Selvi R, Das C, Narayana C, Rangappa KS, Kundu TK. Activation of p300 histone acetyltransferase by small molecules altering enzyme structure: probed by surface-enhanced Raman spectroscopy. J Phys Chem B. 2007 May 3;111(17):4527-34. Epub 2007 Apr 7. PubMed PMID: 17417897.; 14: Komenda J, Kuviková S, Granvogl B, Eichacker LA, Diner BA, Nixon PJ. Cleavage after residue Ala352 in the C-terminal extension is an early step in the maturation of the D1 subunit of Photosystem II in Synechocystis PCC 6803. Biochim Biophys Acta. 2007 Jun;1767(6):829-37. Epub 2007 Jan 17. PubMed PMID: 17300742.; 15: Campo N, Rudner DZ. A branched pathway governing the activation of a developmental transcription factor by regulated intramembrane proteolysis. Mol Cell. 2006 Jul 7;23(1):25-35. PubMed PMID: 16818230.; 16: Zhou R, Kroos L. Serine proteases from two cell types target different components of a complex that governs regulated intramembrane proteolysis of pro-sigmaK during Bacillus subtilis development. Mol Microbiol. 2005 Nov;58(3):835-46. PubMed PMID: 16238631; PubMed Central PMCID: PMC2361100.; 17: Jansèn T, Kidron H, Soitamo A, Salminen T, Mäenpää P. Transcriptional regulation and structural modelling of the Synechocystis sp. PCC 6803 carboxyl-terminal endoprotease family. FEMS Microbiol Lett. 2003 Nov 7;228(1):121-8. PubMed PMID: 14612247.; 18: Pan Q, Losick R, Rudner DZ. A second PDZ-containing serine protease contributes to activation of the sporulation transcription factor sigmaK in Bacillus subtilis. J Bacteriol. 2003 Oct;185(20):6051-6. PubMed PMID: 14526016; PubMed Central PMCID: PMC225033.; 19: Balasubramanyam K, Swaminathan V, Ranganathan A, Kundu TK. Small molecule modulators of histone acetyltransferase p300. J Biol Chem. 2003 May 23;278(21):19134-40. Epub 2003 Mar 6. PubMed PMID: 12624111.; 20: Ivleva NB, Sidoruk KV, Pakrasi KhB, Shestakov SV. [Study of the functional role of Ctp-family proteins in Synechocystis sp. PCC 6803 cyanobacteria]. Mikrobiologiia. 2002 Jul-Aug;71(4):509-13. Russian. PubMed PMID: 12244721.
• PubChem Compound: 10311918
• Last Modified: Nov 11 2021